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Introduction
Perfluorodecane (C10F22) is a fully fluorinated alkane, a member of the perfluorocarbon

(PFC) family. These compounds are characterized by the replacement of all hydrogen atoms

with fluorine atoms, which imparts unique and valuable physicochemical properties. Their

chemical inertness, high density, low surface tension, and high gas solubility make them of

significant interest in various advanced applications, including as oxygen carriers, in drug

delivery systems, and for medical use in ophthalmology. This guide provides a comprehensive

overview of the core chemical and physical properties of perfluorodecane, detailed

experimental protocols for their determination, and logical diagrams to illustrate key concepts.

Chemical and Physical Properties
The distinct properties of perfluorodecane arise from the strong carbon-fluorine bonds and the

shielding of the carbon backbone by the fluorine atoms.[1] This leads to weak intermolecular

forces, resulting in low surface tension and viscosity, while the high molecular weight

contributes to a high density.
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The following tables summarize the key quantitative chemical and physical properties of

perfluorodecane.

Table 1: General and Molecular Properties of Perfluorodecane

Property Value Reference

Chemical Name Perfluorodecane [2]

Synonyms Docosafluorodecane [2]

CAS Number 307-45-9 [3]

Molecular Formula C10F22 [2]

Molecular Weight 538.07 g/mol [2]

Table 2: Thermodynamic and Physical Properties of Perfluorodecane

Property Value Conditions Reference

Melting Point 36 °C - [3]

Boiling Point 144 °C - [3]

Density 1.77 g/cm³ - [3]

Flash Point 55 °C - [3]

Refractive Index 1.271 - [3]

Surface Tension 15.7 mN/m 20 °C [4]

Solubility in DMSO Soluble - [5]

Table 3: Vapor Pressure of Perfluorodecanoic Acid (as a related compound)
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Temperature (°C) Pressure (kPa)

129.56 3.129

218.88 99.97

Data for perfluorodecanoic acid is provided to

illustrate the vapor pressure behavior of a

related long-chain perfluorinated compound as

specific experimental vapor pressure data for

perfluorodecane was not readily available in the

search results.[1][6]

Experimental Protocols
Accurate determination of the physicochemical properties of perfluorodecane is crucial for its

application. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point is a fundamental property for assessing the purity of a crystalline solid like

perfluorodecane.[7][8]

Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.[9]

Procedure:

Ensure the perfluorodecane sample is dry and in a fine powder form. If necessary, crush

any coarse crystals in a mortar.[8]

Load the sample into a capillary tube by tapping the open end into the powder until a small

amount enters the tube.[10]

Compact the sample at the sealed bottom of the tube to a height of 2-3 mm by dropping

the tube through a long glass tube onto a hard surface.[10]

Place the capillary tube into the heating block of the melting point apparatus.[9]

Heat the sample rapidly to determine an approximate melting point.[7]
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Allow the apparatus to cool, then repeat the measurement with a fresh sample, heating

slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.

[9]

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.[9]

Density Measurement (Vibrating Tube Densitometer)
This method provides high-precision density measurements for liquids.[11][12]

Apparatus: Vibrating tube densimeter (e.g., Anton Paar DMA series).[11][12]

Procedure:

Calibrate the densitometer with two standards of known density, such as dry air and

deionized water.

Inject the molten perfluorodecane sample into the U-shaped glass tube of the

densitometer, ensuring no air bubbles are present.

The tube is electromagnetically excited to oscillate at its characteristic frequency, which is

dependent on the mass (and therefore density) of the sample.

The instrument measures the oscillation period and calculates the density of the sample.

Measurements are typically performed over a range of temperatures, controlled by a

Peltier thermostat.[12]

Surface Tension Measurement (Pendant Drop Method)
This optical method is well-suited for determining the surface tension of liquids with low surface

energy like perfluorodecane.[4][13]

Apparatus: Pendant drop tensiometer with a syringe, needle, light source, camera, and

analysis software.[4]

Procedure:
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Load the molten perfluorodecane sample into the syringe.

Form a droplet of the liquid at the tip of the needle.[4]

The shape of the hanging drop is determined by the balance between surface tension and

gravity.

A high-resolution camera captures the profile of the droplet.[4]

The software analyzes the shape of the drop and fits it to the Young-Laplace equation to

calculate the surface tension.[13]

Viscosity Measurement (Ubbelohde Viscometer)
This method determines the kinematic viscosity of a liquid, which can be converted to dynamic

viscosity if the density is known.[14][15]

Apparatus: Ubbelohde capillary viscometer, thermostatic bath, stopwatch.[14][15]

Procedure:

Introduce a known volume of the molten perfluorodecane into the viscometer.

Place the viscometer in a thermostatic bath to maintain a constant temperature.[15]

Apply suction to draw the liquid up through the capillary into the upper bulb.

Release the suction and measure the time it takes for the liquid to flow between two

marked points on the capillary.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer

constant.

The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the

density of the liquid at that temperature.[14]

Vapor Pressure Measurement (Static Method)
This technique directly measures the vapor pressure of a liquid at a given temperature.[16]
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Apparatus: A thermostatted sample cell connected to a pressure transducer and a vacuum

line.[16]

Procedure:

The perfluorodecane sample is placed in the sample cell and thoroughly degassed to

remove any dissolved air.[16]

The cell is immersed in a thermostatic bath to maintain a constant temperature.[16]

The pressure of the vapor in equilibrium with the liquid is measured by the pressure

transducer.

Measurements are repeated at different temperatures to obtain the vapor pressure curve.

Visualizations
Experimental Workflow: Surface Tension Measurement
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Sample Preparation

Measurement

Data Analysis

Melt solid perfluorodecane

Load into syringe

Form pendant drop at needle tip

Allow thermal and mechanical equilibration

Capture high-resolution image of the drop

Software analyzes drop profile

Fit profile to Young-Laplace equation

Calculate Surface Tension

Click to download full resolution via product page

Caption: Workflow for surface tension determination using the pendant drop method.
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Logical Relationship: Perfluorocarbon Properties and
Applications
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(Vitreoretinal Surgery)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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